Cas no 88389-96-2 (1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1))

1,2-Benzenedicarboxylic acid, 4,5-dichloro-, sodium salt (1:1) is a sodium salt derivative of a dichlorinated phthalic acid. This compound is characterized by its high solubility in water, making it suitable for aqueous-based applications. The presence of chlorine substituents enhances its reactivity, particularly in synthesis and industrial processes where halogenated intermediates are required. Its stable ionic form ensures consistent performance in formulations, while the sodium counterion improves handling and storage properties. This product is commonly utilized in specialty chemical synthesis, corrosion inhibition, and as a functional intermediate in polymer production. Its well-defined structure allows for precise control in reactions requiring regioselective modifications.
1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1) structure
88389-96-2 structure
Product Name:1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1)
CAS No:88389-96-2
MF:C8H3Cl2NaO4
MW:257.002791643143
CID:709436
PubChem ID:23675490
Update Time:2025-06-08

1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1)
    • 4,5-DICHLOROPHTHALIC ACID MONOSODIUM SALT
    • Sodium 2-carboxy-4,5-dichlorobenzoate
    • SCHEMBL9625563
    • 88389-96-2
    • Inchi: 1S/C8H4Cl2O4.Na/c9-5-1-3(7(11)12)4(8(13)14)2-6(5)10;/h1-2H,(H,11,12)(H,13,14);/q;+1/p-1
    • InChI Key: DSGYKFHTOCXJAB-UHFFFAOYSA-M
    • SMILES: ClC1C(=CC(C(=O)O)=C(C(=O)[O-])C=1)Cl.[Na+]

Computed Properties

  • Exact Mass: 255.93100
  • Monoisotopic Mass: 255.931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 261
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.4A^2

Experimental Properties

  • PSA: 77.43000
  • LogP: 1.05510

1,2-Benzenedicarboxylicacid, 4,5-dichloro-, sodium salt (1:1) Pricemore >>

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